Cas no 22275-17-8 (2-bromo-5-tert-butyl-thiazole)

2-Bromo-5-tert-butyl-thiazole is a brominated thiazole derivative featuring a tert-butyl substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and functionalized thiazoles. Its bromine moiety offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Negishi couplings, enabling the construction of complex molecular architectures. The tert-butyl group enhances steric and electronic properties, influencing reactivity and stability. This compound is valuable in pharmaceutical and agrochemical research, where thiazole scaffolds are frequently employed. High purity and well-defined reactivity make it a reliable building block for synthetic applications.

2-bromo-5-tert-butyl-thiazole structure

Product Name:2-bromo-5-tert-butyl-thiazole

CAS No:22275-17-8

MF:C₇H₁₀BrNS

MW:220.129999637604

CID:5057068

PubChem ID:59599056

Update Time:2026-02-28

2-bromo-5-tert-butyl-thiazole Chemical and Physical Properties

Names and Identifiers

- 2-bromo-5-tert-butyl-1,3-thiazole
- Thiazole, 2-bromo-5-(1,1-dimethylethyl)-
- 2-bromo-5-t-butylthiazole
- 2-bromo-5-tert-butyl-thiazole
- Inchi： 1S/C7H10BrNS/c1-7(2,3)5-4-9-6(8)10-5/h4H,1-3H3
- InChI Key： MPYAUHBDNAUDNV-UHFFFAOYSA-N
- SMILES： BrC1=NC=C(C(C)(C)C)S1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 121
XLogP3: 3.7
Topological Polar Surface Area: 41.1

2-bromo-5-tert-butyl-thiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-179618-0.05g	2-bromo-5-tert-butyl-1,3-thiazole	22275-17-8	95.0%	0.05g	$249.0	2025-02-20
Enamine	EN300-179618-0.1g	2-bromo-5-tert-butyl-1,3-thiazole	22275-17-8	95.0%	0.1g	$372.0	2025-02-20
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Enamine	EN300-179618-0.5g	2-bromo-5-tert-butyl-1,3-thiazole	22275-17-8	95.0%	0.5g	$835.0	2025-02-20
Enamine	EN300-179618-1.0g	2-bromo-5-tert-butyl-1,3-thiazole	22275-17-8	95.0%	1.0g	$1070.0	2025-02-20
Enamine	EN300-179618-2.5g	2-bromo-5-tert-butyl-1,3-thiazole	22275-17-8	95.0%	2.5g	$2100.0	2025-02-20
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Enamine	EN300-179618-10.0g	2-bromo-5-tert-butyl-1,3-thiazole	22275-17-8	95.0%	10.0g	$4606.0	2025-02-20
TRC	B194426-100mg	2-bromo-5-tert-butyl-1,3-thiazole	22275-17-8		100mg	$ 185.00	2022-06-07
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